N-Boc-4-[bis(2-hydroxyethyl)amino]-L-phenylalanine Methyl Ester
N-Boc-4-[bis(2-hydroxyethyl)amino]-L-phenylalanine Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1217651-06-3
VCID:
VC0023666
InChI:
InChI=1S/C19H30N2O6/c1-19(2,3)27-18(25)20-16(17(24)26-4)13-14-5-7-15(8-6-14)21(9-11-22)10-12-23/h5-8,16,22-23H,9-13H2,1-4H3,(H,20,25)/t16-/m1/s1
SMILES:
CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)N(CCO)CCO)C(=O)OC
Molecular Formula:
C₁₉H₃₀N₂O₆
Molecular Weight:
382.45
N-Boc-4-[bis(2-hydroxyethyl)amino]-L-phenylalanine Methyl Ester
CAS No.: 1217651-06-3
Reference Standards
VCID: VC0023666
Molecular Formula: C₁₉H₃₀N₂O₆
Molecular Weight: 382.45
![N-Boc-4-[bis(2-hydroxyethyl)amino]-L-phenylalanine Methyl Ester - 1217651-06-3](/images/no_structure.jpg)
| CAS No. | 1217651-06-3 |
|---|---|
| Product Name | N-Boc-4-[bis(2-hydroxyethyl)amino]-L-phenylalanine Methyl Ester |
| Molecular Formula | C₁₉H₃₀N₂O₆ |
| Molecular Weight | 382.45 |
| IUPAC Name | methyl (2R)-3-[4-[bis(2-hydroxyethyl)amino]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate |
| Standard InChI | InChI=1S/C19H30N2O6/c1-19(2,3)27-18(25)20-16(17(24)26-4)13-14-5-7-15(8-6-14)21(9-11-22)10-12-23/h5-8,16,22-23H,9-13H2,1-4H3,(H,20,25)/t16-/m1/s1 |
| SMILES | CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)N(CCO)CCO)C(=O)OC |
| Synonyms | N-(tert-Butoxycarbonyl)-4-[bis(2-hydroxyethyl)amino]-L-phenylalanine Methyl Ester |
| PubChem Compound | 71314154 |
| Last Modified | Nov 11 2021 |
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